N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C18H16Cl2N2O2
• Molecular Weight: 363.2 g/mol
• IUPAC Name: N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H16Cl2N2O2/c1-11-2-4-16(5-3-11)22-10-12(6-17(22)23)18(24)21-15-8-13(19)7-14(20)9-15/h2-5,7-9,12H,6,10H2,1H3,(H,21,24)
• InChI Key: RNUSDEOCKBDLHR-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC(=CC(=C3)Cl)Cl

Description

N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide, also known as DCPA, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. DCPA belongs to the class of pyrrolidine carboxamides and has a molecular weight of 401.8 g/mol.

Mechanism of Action

The mechanism of action of N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide is not fully understood, but studies have suggested that the compound may act by inhibiting the activity of certain enzymes or proteins involved in disease processes. For example, N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has been reported to inhibit the activity of certain kinases involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has several biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. In animal studies, N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has been shown to reduce tumor growth and inflammation, and to improve cognitive function in models of neurodegenerative diseases. However, further studies are needed to determine the exact mechanisms underlying these effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide in lab experiments is its relatively low cost and ease of synthesis. Additionally, N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has been shown to have low toxicity in animal studies, making it a potentially safe compound for use in therapeutic applications. However, one limitation of using N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide in lab experiments is its limited solubility in water, which may make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the study of N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide. One potential area of research is the development of N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide-based therapeutics for the treatment of various diseases. Additionally, further studies are needed to determine the exact mechanisms underlying the anti-inflammatory, anti-cancer, and neuroprotective effects of N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide. Finally, studies are needed to determine the potential side effects and toxicity of N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide in humans, as well as its pharmacokinetics and pharmacodynamics in vivo.

Synthesis Methods

The synthesis of N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide involves the reaction of 3,5-dichloroaniline with 4-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with pyrrolidin-3-one to form N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide. The synthesis of N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has been reported in several studies, and it is considered to be a relatively simple and efficient process.

Scientific Research Applications

N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has been studied for its potential use in various scientific research applications, including its role as a herbicide, fungicide, and insecticide. However, in recent years, N-(3,5-dichlorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has gained attention for its potential use as a therapeutic agent in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.